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Compound of Interest

Compound Name: Tert-butyl 6-bromopicolinate

Cat. No.: B1343331

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents are paramount to ensuring a secure laboratory environment and regulatory
compliance. Tert-butyl 6-bromopicolinate, a halogenated pyridine derivative, requires careful
management as a hazardous waste. This guide provides a comprehensive, step-by-step plan
for its proper disposal.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to handle tert-butyl 6-bromopicolinate
with appropriate personal protective equipment (PPE). Based on the safety data for closely
related brominated pyridine compounds, this substance should be treated as hazardous.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Use safety glasses with side shields or chemical safety goggles.[1][2]
o Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: All handling and preparation for disposal should occur in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or
vapors.[2]
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Spill Management

In the event of a spill, isolate the area and prevent the substance from entering drains or

waterways.

o Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place

into a designated, labeled, sealed container for hazardous waste.

o Small Spills (Liquid solution): Absorb the spill with an inert material (e.g., vermiculite, dry

sand). Collect the contaminated absorbent material into a designated, labeled, sealed

container for hazardous waste.

» Large Spills: Evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for tert-butyl 6-bromopicolinate is not readily

available, the following table summarizes the hazards of closely related compounds, such as

methyl 6-bromopyridine-2-carboxylate and 6-bromopyridine-2-carboxylic acid, to inform safe

handling and disposal procedures.[1][2]

Hazard

Precautionary

L Description GHS Pictogram
Classification Codes
P264, P280,
Skin Irritation Causes skin irritation. P302+P352,
GHSO07
(Category 2) [1112] P332+P317,
P362+P364
_ _ P280,
Serious Eye Causes serious eye
o S P305+P354+P338, GHSO07
Damage/Irritation damage/irritation.[1][2]
P317
STOT SE (Categor May cause respirator P261, P271,
(Category y piratory GHSO7

3) irritation.[1][2]

P304+P340, P319

Experimental Protocol: Step-by-Step Disposal
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The disposal of tert-butyl 6-bromopicolinate must be managed as hazardous waste. Under
no circumstances should this chemical be disposed of down the drain or in regular trash. As a
halogenated organic compound, it requires specific waste stream management.

o Waste Segregation:

o Do not mix tert-butyl 6-bromopicolinate waste with non-halogenated organic waste
streams. This prevents the entire container from being classified as more expensive and
difficult-to-dispose-of halogenated waste.

o Collect solid waste (e.g., contaminated weighing paper, gloves) separately from liquid
waste (e.g., solutions containing the compound).

o Waste Collection and Containment:

o Solid Waste: Place all solid waste contaminated with the compound into a clearly labeled,
sealable hazardous waste container.

o Liquid Waste: Collect any solutions containing tert-butyl 6-bromopicolinate in a
dedicated, leak-proof, and chemically compatible hazardous waste container (e.g., glass
or polyethylene).

o Ensure containers are in good condition and are kept tightly closed except when adding
waste.

e Labeling:

[e]

All waste containers must be clearly and accurately labeled with the words "Hazardous
Waste."

[e]

Include the full chemical name: "tert-butyl 6-bromopicolinate” and its CAS number
"910044-07-4". Do not use abbreviations.

[e]

List all constituents and their approximate percentages if it is a mixed waste stream.

Indicate the accumulation start date on the label.

o

o Storage:
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o Store the sealed and labeled hazardous waste containers in a designated satellite
accumulation area.

o This area should be secure, well-ventilated, and away from drains and sources of ignition.

» Final Disposal:

o Arrange for the collection of the hazardous waste by a certified environmental
management company or your institution's EHS department.[2]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Disposal Workflow

Caption: Disposal workflow for tert-butyl 6-bromopicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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